Cas no 20828-43-7 (2-bromodocosanoic acid)

• Product Name: 2-bromodocosanoic acid
• CAS No: 20828-43-7
• MF: C₂₂H₄₃BrO₂
• MW: 419.479626893997
• CID: 1396375
• Update Time: 2024-08-16

2-bromodocosanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-bromodocosanoic acid
• docosanoic acid, 2-bromo-
• LogP
• α-bromobehenic acid
• 2-bromo-Docosanoicacid

• Inchi： 1S/C22H43BrO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(23)22(24)25/h21H,2-20H2,1H3,(H,24,25)
• InChI Key： IFSUBPATRZCTBA-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(Br)CCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 418.24479

Experimental Properties

• Density: 1.049±0.06 g/cm3(Predicted)
• Melting Point: 70-70.5 °C
• Boiling Point: 483.3±18.0 °C(Predicted)
• PSA: 37.3
• pka: 2.97±0.21(Predicted)